Cas no 2228734-68-5 (6-(but-3-yn-2-yl)-2,3-difluoro-N,N-dimethylaniline)

• Product Name: 6-(but-3-yn-2-yl)-2,3-difluoro-N,N-dimethylaniline
• CAS No: 2228734-68-5
• MF: C₁₂H₁₃F₂N
• MW: 209.23513007164
• CID: 6191050
• PubChem ID: 165706596
• Update Time: 2025-06-29

6-(but-3-yn-2-yl)-2,3-difluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 6-(but-3-yn-2-yl)-2,3-difluoro-N,N-dimethylaniline
• 2228734-68-5
• EN300-1734247

• Inchi： 1S/C12H13F2N/c1-5-8(2)9-6-7-10(13)11(14)12(9)15(3)4/h1,6-8H,2-4H3
• InChI Key： WXFYWOFAHIFEQW-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C(C#C)C)=C1N(C)C)F

Computed Properties

• Exact Mass: 209.10160574g/mol
• Monoisotopic Mass: 209.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 3.2Ų

Additional information on 6-(but-3-yn-2-yl)-2,3-difluoro-N,N-dimethylaniline

Introduction to 6-(but-3-yn-2-yl)-2,3-difluoro-N,N-dimethylaniline (CAS No. 2228734-68-5)

6-(but-3-yn-2-yl)-2,3-difluoro-N,N-dimethylaniline (CAS No. 2228734-68-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a butynyl group, difluoro substitution, and a dimethylamino functional group. These features contribute to its potential applications in various areas, including pharmaceuticals, agrochemicals, and advanced materials.

The chemical structure of 6-(but-3-yn-2-yl)-2,3-difluoro-N,N-dimethylaniline is particularly noteworthy due to the presence of the butynyl group, which can undergo a variety of chemical reactions such as click chemistry and cross-coupling reactions. The difluoro substitution imparts unique electronic and steric properties to the molecule, making it an attractive candidate for the design of novel compounds with enhanced biological activity or improved material properties.

In the context of medicinal chemistry, 6-(but-3-yn-2-yl)-2,3-difluoro-N,N-dimethylaniline has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that compounds with similar structural motifs exhibit promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that a series of difluorinated anilines demonstrated potent inhibition of inflammatory cytokines in vitro and in vivo models.

The dimethylamino group in 6-(but-3-yn-2-yl)-2,3-difluoro-N,N-dimethylaniline also plays a crucial role in modulating the compound's physicochemical properties. This functional group can enhance solubility and lipophilicity, which are important factors for optimizing drug delivery and bioavailability. Additionally, the dimethylamino group can participate in hydrogen bonding interactions with biological targets, potentially improving binding affinity and selectivity.

Beyond its applications in medicinal chemistry, 6-(but-3-yn-2-yl)-2,3-difluoro-N,N-dimethylaniline has shown promise in materials science. The combination of the butynyl group and difluoro substitution makes it an excellent precursor for the synthesis of advanced polymers and functional materials. For example, researchers at the University of California have utilized similar compounds to develop novel polymeric materials with enhanced mechanical strength and thermal stability. These materials have potential applications in electronics, coatings, and composite materials.

The synthesis of 6-(but-3-yn-2-yl)-2,3-difluoro-N,N-dimethylaniline typically involves multi-step procedures that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution reactions. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

In conclusion, 6-(but-3-yn-2-yl)-2,3-difluoro-N,N-dimethylaniline (CAS No. 2228734-68-5) is a multifaceted compound with a wide range of potential applications. Its unique molecular structure makes it an attractive candidate for drug discovery and materials science research. Ongoing studies continue to uncover new properties and applications for this compound, further highlighting its importance in modern scientific research.